N-[(2R,3S)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]-3-pyrazol-1-ylpropanamide

• IUPAC Name: N-[(2R,3S)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]-3-pyrazol-1-ylpropanamide
• InChI: InChI=1S/C16H20N4O3/c1-22-15-4-3-12(11-17-15)16-13(6-10-23-16)19-14(21)5-9-20-8-2-7-18-20/h2-4,7-8,11,13,16H,5-6,9-10H2,1H3,(H,19,21)/t13-,16+/m0/s1
• InChI Key: CWUMTOWMTPHKBZ-XJKSGUPXSA-N
• Canonical SMILES: COC1=NC=C(C=C1)C2C(CCO2)NC(=O)CCN3C=CC=N3
• Isomeric SMILES: COC1=NC=C(C=C1)[C@@H]2[C@H](CCO2)NC(=O)CCN3C=CC=N3
• Molecular Formula: C16H20N4O3
• Molecular Weight: 316.35 g/mol

Description

N-[(2R,3S)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]-3-pyrazol-1-ylpropanamide is a synthetic compound characterized by its unique chemical structure, including a pyrazole moiety linked to an oxolane ring, which is substituted with a methoxypyridinyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(2R,3S)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]-3-pyrazol-1-ylpropanamide typically involves multiple steps:

• Formation of the Oxolane Ring: : The oxolane ring can be synthesized through a nucleophilic substitution reaction, starting from an appropriate precursor such as an epoxide.

• Introduction of the Methoxypyridinyl Group: : The methoxypyridinyl group can be introduced via a palladium-catalyzed cross-coupling reaction, such as the Suzuki-Miyaura coupling.

• Assembly of the Pyrazole Moiety: : The pyrazole ring can be constructed using a condensation reaction between hydrazine derivatives and α,β-unsaturated carbonyl compounds.

• Amidation Reaction: : Finally, the assembly of these components into the desired compound is achieved through an amidation reaction, using coupling agents like EDCI or DCC.

Industrial Production Methods

In an industrial context, the synthesis may involve optimizing these reactions for higher yields and scalability. This could include using continuous flow reactors for the coupling reactions and employing more robust purification techniques like crystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions it Undergoes

• Oxidation: : The methoxypyridinyl group can undergo oxidation to form various oxidized derivatives.

• Reduction: : The compound can be reduced to generate corresponding reduced analogs, particularly at the carbonyl group.

Common Reagents and Conditions

• Oxidation: : Reagents such as m-CPBA or potassium permanganate in solvent systems like dichloromethane.

• Reduction: : Catalysts such as Pd/C under hydrogenation conditions.

• Substitution: : Lewis acids like AlCl₃ or Friedel-Crafts catalysts.

Major Products Formed

• Oxidation: : Formation of N-[(2R,3S)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]-3-pyrazol-1-ylpropanamide N-oxide.

• Reduction: : Formation of reduced analogs such as alcohols or amines.

• Substitution: : Introduction of various functional groups onto the pyrazole ring, such as halides or alkyl groups.

Scientific Research Applications

N-[(2R,3S)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]-3-pyrazol-1-ylpropanamide finds applications across different fields:

• Chemistry: : Used as a building block in the synthesis of more complex molecules due to its versatile functional groups.

• Biology: : Studied for its interaction with biological macromolecules like enzymes and receptors.

• Medicine: : Explored for potential therapeutic effects, such as anti-inflammatory, analgesic, or antimicrobial activities.

• Industry: : Used in the development of new materials with specific properties, such as coatings or adhesives.

Mechanism of Action

The mechanism by which this compound exerts its effects often involves binding to specific molecular targets, such as receptors or enzymes. This interaction can modulate the activity of these targets, leading to various biological responses. For instance, it might inhibit enzyme activity or block receptor signaling pathways, which could explain its potential therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

• N-[(2R,3S)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]-3-pyridylpropanamide: : Similar oxolane ring and methoxypyridinyl group, but with a pyridine ring instead of pyrazole.

• N-[(2R,3S)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]-3-imidazol-1-ylpropanamide: : Imidazole ring replacing pyrazole.

• N-[(2R,3S)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]-3-triazol-1-ylpropanamide: : Triazole ring instead of pyrazole.

Highlighting Its Uniqueness

What sets N-[(2R,3S)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]-3-pyrazol-1-ylpropanamide apart is the specific combination of its functional groups, providing a unique set of chemical properties and biological activities. The presence of the pyrazole ring, in particular, may contribute to distinct pharmacological effects compared to its analogs.